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Compound of Interest

Compound Name: ART0380

Cat. No.: B12384150 Get Quote

Essential Safety and Logistical Information for the Disposal of ART0380, a Potent ATR Kinase

Inhibitor.

This document provides procedural guidance for the safe and compliant disposal of ART0380
(also known as Alnodesertib), a substance under investigation for its antitumor activity.[1] Due

to its nature as a potent, selective, and ATP-competitive ATR kinase inhibitor, proper handling

and disposal are critical to ensure the safety of laboratory personnel and to maintain

environmental compliance.[2] This guide is intended for researchers, scientists, and drug

development professionals who may handle this compound.

Key Compound Information
The following table summarizes essential data for ART0380.
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Property Value Source

Molecular Formula C18H24N6O2S [2]

Molecular Weight 388.49 g/mol [2]

CAS Number 2267316-76-5 [1]

Solubility 10 mM in DMSO [2]

Storage (Solid)
-20°C for 12 months; 4°C for 6

months
[2]

Storage (In Solvent)
-80°C for 6 months; -20°C for 6

months
[2]

Experimental Protocols for Disposal
As ART0380 is a research chemical, specific degradation or neutralization protocols are not

publicly available. Therefore, disposal must adhere to the principles of hazardous chemical

waste management. The following step-by-step procedures are based on general laboratory

safety guidelines.

Procedure for Segregation and Packaging of ART0380
Waste

Waste Identification and Segregation:

Treat all materials contaminated with ART0380 as hazardous chemical waste. This

includes, but is not limited to:

Unused or expired solid ART0380.

Solutions containing ART0380.

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

Contaminated labware (e.g., pipette tips, vials, flasks).
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Do not mix ART0380 waste with other waste streams such as biohazardous waste,

radioactive waste, or non-hazardous trash.

Solid Waste Disposal:

Collect all solid waste contaminated with ART0380 (e.g., powder, contaminated weigh

boats, gloves, and other disposable lab supplies) in a designated, leak-proof, and clearly

labeled hazardous waste container.

The container should be made of a material compatible with the chemical. A polyethylene

drum or a designated hazardous waste bag within a rigid secondary container is

recommended.

Liquid Waste Disposal:

Collect liquid waste containing ART0380, including stock solutions and experimental

residues, in a sealable, chemical-resistant container (e.g., a glass or polyethylene bottle).

Do not overfill the container; leave at least 10% of the volume as headspace to allow for

expansion.

Segregate aqueous solutions from organic solvent solutions.

Disposal of "Empty" Containers:

Containers that have held ART0380 are not considered empty unless they have been

triple-rinsed.

The first rinse of a container that held a highly toxic chemical must be collected and

disposed of as hazardous waste.[3] Subsequent rinses may also need to be collected

depending on local regulations.

Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name:

"ART0380 (Alnodesertib)".

List all components of a mixture, including solvents and their approximate concentrations.
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Indicate the date when waste was first added to the container.

Storage and Pickup:

Store sealed hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure secondary containment for all liquid waste containers to prevent spills.

Schedule a pickup with your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.

ART0380 Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of ART0380 waste.
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Waste Generation

Waste Assessment

Solid Waste Stream

Liquid Waste Stream

Final Disposal Steps

ART0380 Waste Generated
(Solid, Liquid, Contaminated Materials)

Is the waste solid or liquid?

Collect in a labeled,
leak-proof solid waste container.

SolidSegregate by solvent
(aqueous vs. organic).

Liquid

Store waste in a designated
secure area with secondary containment.

Collect in a labeled, sealed,
chemical-resistant liquid waste container.

Arrange for pickup by certified
hazardous waste disposal service (e.g., EHS).

Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of ART0380 waste.
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This guide provides a framework for the safe disposal of ART0380. Always consult your

institution's specific safety and disposal protocols and the Safety Data Sheet (SDS) for the

most detailed and compliant procedures. In case of a spill or exposure, contact your

institution's emergency services and Environmental Health and Safety department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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